Cas no 55721-65-8 (N-Boc-D-isoleucine)

• Product Name: N-Boc-D-isoleucine
• CAS No: 55721-65-8
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD00069989
• CID: 56823
• PubChem ID: 6992552
• Update Time: 2025-04-18

N-Boc-D-isoleucine Chemical and Physical Properties

Names and Identifiers

• Boc-D-Isoleucine
• N-tert-Butyloxycarbonyl-D-isoleucine
• Boc-L-Ile-OH
• BOC-D-ILE-OH
• N-Boc-D-isoleucine
• 15127_ALDRICH
• 15127_FLUKA
• AC1Q2C69
• Boc-(S)-isoleucine
• BOC-D-ILE-OH, NONHYDRATE
• boc-d-lle-oh
• Boc-L-isoleucine
• CTK3J4091
• N-(tert-butoxycarbonyl)-L-isoleucine
• N-(tert-butyloxycarbonyl)-L-isoleucine
• N-t-butyloxycarbonyl-D,L-isoleucine
• N-tert-butyloxy-isoleucine
• PubChem14951
• tert-butoxycarbonyl-L-isoleucine
• BOC--D--Ile--OH
• Boc-D-Ile-OH, >=98.0% (TLC)
• AKOS016842942
• (tert-Butoxycarbonyl)-D-isoleucine
• AC-8621
• N-alpha-t-Butyloxycarbonyl-D-isoleucine (Boc-D-Ile-OH)
• 2-(tert-butoxycarbonylamino)-3-methyl-pentanoic acid
• SCHEMBL1951088
• MFCD00069989
• Boc-DIle-OH
• (2R,3R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-METHYLPENTANOIC ACID
• AM81843
• (2R,3R)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• QJCNLJWUIOIMMF-HTQZYQBOSA-N
• FD21842
• (2R,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoic acid
• AS-49221
• (2R,3R)-2-((tert-Butoxycarbonyl)amino)-3-methylpentanoic acid
• CS-0158738
• 55721-65-8
• A830772
• EN300-345610
• 55721-99-8
• (2R,3R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOIC ACID

• MDL： MFCD00069989
• Inchi： 1S/C11H21NO4/c1-6-7(2)8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t7-,8-/m1/s1
• InChI Key： QJCNLJWUIOIMMF-HTQZYQBOSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 231.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.062
• Boiling Point: 356.041 °C at 760 mmHg
• Flash Point: 169.128 °C
• Refractive Index: 1.461
• PSA: 75.63000
• LogP: 2.40130
• Solubility: Not determined

N-Boc-D-isoleucine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives